5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester; 95%
Overview
Description
5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester is a chemical compound with the molecular formula C8H10ClNO3 . It is a yellow liquid and is used as an intermediate in the synthesis of various pharmaceutical compounds .
Molecular Structure Analysis
The molecular structure of 5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester consists of an isoxazole ring substituted with a chloromethyl group at the 5-position and a methyl group at the 3-position . The 4-position of the isoxazole ring is substituted with a carboxylic acid ethyl ester group .Physical And Chemical Properties Analysis
5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester is a yellow liquid . Its molecular weight is 189.6 . The InChI code for this compound is 1S/C7H8ClNO3/c1-2-11-7(10)5-4-9-12-6(5)3-8/h4H,2-3H2,1H3 .Scientific Research Applications
Drug Synthesis
Isoxazole derivatives are commonly used in the synthesis of various drugs due to their pharmacological properties. For example, they can be used as intermediates in the synthesis of penicillin or in the solid support synthesis of isoxazolopyridone derivatives, which have potential applications in medicinal chemistry .
Biological Activities
Functionalized isoxazole scaffolds exhibit a range of biological activities, including anticancer, antioxidant, antibacterial, and antimicrobial effects. They are crucial moieties in drug discovery research and have been incorporated into many commercially available drugs .
Anti-Tuberculosis Agents
Isoxazole carboxylic acid methyl ester-based urea and thiourea derivatives have been explored as potential anti-tuberculosis agents. The isoxazole ester motif can be introduced to urea and thiourea cores to improve physicochemical attributes and enhance interaction with key proteins involved in tuberculosis .
Organic Synthesis
In organic chemistry, isoxazole derivatives can be used as reagents or catalysts in various reactions, such as [3+2]-cycloaddition reactions, which are important for constructing complex molecular structures .
Future Directions
Isoxazole derivatives, including 5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester, continue to be of interest in the field of drug discovery due to their diverse biological activities . Future research may focus on the development of new synthetic methods for isoxazole derivatives, as well as the exploration of their biological activities and potential applications in medicine .
properties
IUPAC Name |
ethyl 5-(chloromethyl)-3-methyl-1,2-oxazole-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClNO3/c1-3-12-8(11)7-5(2)10-13-6(7)4-9/h3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDOZCWZTVREQEG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(ON=C1C)CCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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